Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

QUEChERS Pretreatment for Bupirimate &
Ethirimol in Cucumber
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Compound Focus: Bupirimate

CAS No.: 41483-43-6

Cat. No.: S522277

This application note details a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for the
simultaneous determination of bupirimate and its metabolite ethirimel in cucumbers, using Ultrahigh-
Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) [1]. The method

demonstrates high efficiency and reliability for monitoring fungicide residues to ensure food safety.

Experimental Protocol

1. Reagents and Materials

e Solvents: Acetonitrile (LC-MS grade)

e Extraction Salts: A salt mixture typically includes 4.0 g of anhydrous MgSOQOa, 1.0 g of NaCl, 1.0 g of
trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquihydrate [2]. The original
unbuffered method is also applicable [3].

¢ d-SPE Clean-up Sorbents: Primary Secondary Amine (PSA, 50 mg) and Graphitized Carbon Black
(GCB, 20 mg) for a 10 g sample [1].

e Standard Solutions: Certified reference standards of Bupirimate and Ethirimol.

2. Equipment

Analytical balance

Vortex mixer

Centrifuge

Volumetric tubes (50 mL and 15 mL)
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e UPLC-MS/MS system

3. Sample Preparation Workflow The following diagram illustrates the optimized sample preparation

workflow:
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QUEChERS Sample Preparation Workflow

Add 10 mL Acetonitrile
(2% acetic acid, v/v, optional)

Vortex vigorously
for 1 minute

Add salt mixture
(MgSOa4, NaCl, citrate buffers)

Vortex for 2 minutes,
then centrifuge

Transfer 4-6 mL supernatant
to d-SPE tube

d-SPE: Add 50 mg PSA & 20 mg GCB
Vortex and centrifuge

Transfer supernatant for
acidification (optional)
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4. Key Optimization Steps

¢ Purification: The combination of 50 mg PSA and 20 mg GCB was identified as optimal for the
cucumber matrix. PSA effectively removes sugars, fatty acids, and organic acids, while GCB adsorbs
pigments like chlorophyll, which are common in cucumbers [1] [4].

¢ Acidification: For stability of base-labile compounds, the final extract can be slightly acidified by
adding a small volume of formic acid after the d-SPE clean-up step [3].

Method Validation Data

The established method was rigorously validated, showing excellent performance for routine analysis [1].

Table 1: Method Validation Parameters for Cucumber Analysis

Analvte Linear Range Correlation LOQ Average RSD
Y (mglL) Coefficient (R?) (mgl/kg) Recovery (%) (%)
Bupirimate 0.001- 0.5 1.0000 0.01 95.2-98.7 0.92 -
5.54
Ethirimol 0.001-0.5 1.0000 0.01 95.2-98.7 0.92 -
5.54

LOQ: Limit of Quantification; RSD: Relative Standard Deviation

Application Notes: Residue and Risk Assessment

This validated method was successfully applied to field trials in China, providing critical data on the real-

world behavior of these fungicides.

Table 2: Terminal Residues and Dietary Risk Assessment in Cucumber
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Assessment L ..
Findings Implication

Aspect

Terminal Bupirimate residues at harvest were below the  Supports the safe use of

Residues Maximum Residue Limit (MRL) [1]. Ethirimol bupirimate according to Good
was detected only in regions with high Agricultural Practices.
bupirimate residues [1].

Dissipation Bupirimate degrades rapidly in cucumbers, Indicates a short persistence,

Dynamics with half-lives (ti/2) ranging from 0.57 to 1.39 reducing long-term residue
days across different regions [1]. concerns.

Dietary Risk The Risk Quotient (RQ) for the combined The long-term dietary risk from

Assessment residues of bupirimate and ethirimol was cucumber consumption is
calculated to be less than 1.3% [1]. considered low for the general

population.

Key Takeaways for Researchers

e Matrix Matters: The cucumber matrix, rich in pigments, necessitates the use of GCB in the d-SPE
clean-up to achieve accurate detection and protect the instrument [1].

¢ Metabolite Monitoring: For a complete risk assessment, it is crucial to monitor ethirimol, the
primary metabolite of bupirimate, as regulatory guidelines define the residue for dietary risk as the
sum of both compounds [1] [4].

¢ Proven Reliability: The method provides high recovery rates and low relative standard deviations,
making it a robust and reliable choice for regulatory monitoring and food safety programs [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6

Tech Support


https://www.quechers.eu/method
https://pmc.ncbi.nlm.nih.gov/articles/PMC12110765/
https://www.smolecule.com/products/b522277#quechers-pretreatment-for-bupirimate-in-cucumber-samples
https://www.smolecule.com/products/b522277#quechers-pretreatment-for-bupirimate-in-cucumber-samples
https://www.smolecule.com/products/b522277#quechers-pretreatment-for-bupirimate-in-cucumber-samples
https://www.smolecule.com/products/b522277#quechers-pretreatment-for-bupirimate-in-cucumber-samples
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s522277?utm_src=pdf-bulk
https://www.smolecule.com/products/s522277?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

